2-[4-(4-fluorobenzoyl)phenoxy]-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-[4-(4-fluorobenzoyl)phenoxy]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C20H16FNO4/c21-16-7-3-14(4-8-16)20(24)15-5-9-17(10-6-15)26-13-19(23)22-12-18-2-1-11-25-18/h1-11H,12-13H2,(H,22,23)
• InChI Key: AYKUNGNJOXRJPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)COC2=CC=C(C=C2)C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C20H16FNO4
• Molecular Weight: 353.3 g/mol

Description

2-[4-(4-fluorobenzoyl)phenoxy]-N-(furan-2-ylmethyl)acetamide, also known as FFA-1 agonist, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

2-[4-(4-fluorobenzoyl)phenoxy]-N-(furan-2-ylmethyl)acetamide agonist works by activating the free fatty acid receptor 1 (2-[4-(4-fluorobenzoyl)phenoxy]-N-(furan-2-ylmethyl)acetamide), which is predominantly expressed in pancreatic beta cells and adipose tissue. Activation of 2-[4-(4-fluorobenzoyl)phenoxy]-N-(furan-2-ylmethyl)acetamide leads to the release of insulin and improves glucose uptake in peripheral tissues.
Biochemical and Physiological Effects:
2-[4-(4-fluorobenzoyl)phenoxy]-N-(furan-2-ylmethyl)acetamide agonist has been shown to improve glucose tolerance, increase insulin sensitivity, and reduce body weight in preclinical studies. It also has anti-inflammatory effects and can reduce hepatic steatosis and improve lipid metabolism.

Advantages and Limitations for Lab Experiments

2-[4-(4-fluorobenzoyl)phenoxy]-N-(furan-2-ylmethyl)acetamide agonist is a potent and selective agonist for 2-[4-(4-fluorobenzoyl)phenoxy]-N-(furan-2-ylmethyl)acetamide, making it an ideal tool for studying the physiological and biochemical effects of 2-[4-(4-fluorobenzoyl)phenoxy]-N-(furan-2-ylmethyl)acetamide activation. However, its limited solubility and stability can pose challenges in experimental design and interpretation of results.

Future Directions

Future research on 2-[4-(4-fluorobenzoyl)phenoxy]-N-(furan-2-ylmethyl)acetamide agonist should focus on its potential therapeutic applications in metabolic disorders, including type 2 diabetes and obesity. It is also important to investigate the long-term safety and efficacy of 2-[4-(4-fluorobenzoyl)phenoxy]-N-(furan-2-ylmethyl)acetamide agonist in clinical trials. Additionally, the development of more stable and soluble analogs of 2-[4-(4-fluorobenzoyl)phenoxy]-N-(furan-2-ylmethyl)acetamide agonist could improve its utility in experimental design.
In conclusion, 2-[4-(4-fluorobenzoyl)phenoxy]-N-(furan-2-ylmethyl)acetamide agonist is a promising compound for the treatment of metabolic disorders. Its mechanism of action, biochemical and physiological effects, and potential therapeutic applications make it an attractive target for further research.

Synthesis Methods

The synthesis of 2-[4-(4-fluorobenzoyl)phenoxy]-N-(furan-2-ylmethyl)acetamide agonist involves several steps, including the reaction of 4-fluorobenzoyl chloride with 4-hydroxydiphenyl ether to form 4-(4-fluorobenzoyl)phenoxyphenyl ketone. This intermediate is then reacted with furfurylamine in the presence of acetic anhydride to produce 2-[4-(4-fluorobenzoyl)phenoxy]-N-(furan-2-ylmethyl)acetamide.

Scientific Research Applications

2-[4-(4-fluorobenzoyl)phenoxy]-N-(furan-2-ylmethyl)acetamide agonist has been extensively studied for its potential therapeutic applications in various diseases, including type 2 diabetes, obesity, and metabolic disorders. It has been shown to improve glucose homeostasis, increase insulin sensitivity, and reduce body weight in preclinical studies.